3-{1-[(3-fluorophenyl)sulfonyl]-4-piperidinyl}-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-[1-(3-fluorophenyl)sulfonylpiperidin-4-yl]-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C21H25FN2O3S/c1-16-4-2-6-19(14-16)23-21(25)9-8-17-10-12-24(13-11-17)28(26,27)20-7-3-5-18(22)15-20/h2-7,14-15,17H,8-13H2,1H3,(H,23,25)
• InChI Key: OEGXSGMOHOULEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCC2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C21H25FN2O3S
• Molecular Weight: 404.5 g/mol

Description

3-{1-[(3-fluorophenyl)sulfonyl]-4-piperidinyl}-N-(3-methylphenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a potent inhibitor of a specific enzyme, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

The compound inhibits the activity of the specific enzyme by binding to its active site. This prevents the enzyme from carrying out its normal function, which leads to a decrease in the levels of its downstream targets. This, in turn, leads to a reduction in the progression of the diseases associated with the overexpression of the enzyme.
Biochemical and Physiological Effects:
The compound has been shown to have a significant effect on the levels of specific biomolecules in the body. It has been found to reduce the levels of certain cytokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is a potent inhibitor of a specific enzyme, which makes it a useful tool for studying the role of the enzyme in various physiological processes. However, the compound has some limitations for lab experiments. It is a highly potent compound, which makes it difficult to work with in vitro and in vivo experiments. It also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on this compound. One potential direction is the investigation of its use in the treatment of various inflammatory disorders. Another potential direction is the development of more potent analogs of the compound for the treatment of cancer. Additionally, the compound could be used as a tool for studying the role of the specific enzyme in various physiological processes.

Synthesis Methods

The synthesis of 3-{1-[(3-fluorophenyl)sulfonyl]-4-piperidinyl}-N-(3-methylphenyl)propanamide involves the reaction of 3-methylbenzylamine with 3-fluorobenzene sulfonyl chloride in the presence of a base. The resulting product is then reacted with 4-piperidone in the presence of a reducing agent to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of a specific enzyme, which is involved in the regulation of various physiological processes. This enzyme is known to be overexpressed in certain diseases, such as cancer and inflammatory disorders. Therefore, the compound has been investigated for its potential use in the treatment of these diseases.